![molecular formula C14H17N3O2S B5803752 2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B5803752.png)
2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide often involves multi-step organic reactions, including condensation, cyclization, and substitution reactions. For instance, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared through carbodiimide condensation catalysis, showcasing a method for constructing such complex molecules (Yu et al., 2014).
Molecular Structure Analysis
The molecular structure of compounds in this category is characterized by the presence of 1,3,4-thiadiazole rings coupled with phenoxy and acetamide groups. Structural elucidation is often carried out using techniques like X-ray crystallography, NMR, and IR spectroscopy. For example, the structure of N-(4-acetyl-5,5-dimethyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide was established through these methods, revealing insights into its crystallographic arrangement and electronic configuration (Gautam et al., 2013).
Chemical Reactions and Properties
The chemical reactivity of such compounds is influenced by their functional groups, which can undergo various organic reactions including nucleophilic substitution, electrophilic addition, and redox reactions. These chemical behaviors are crucial for further derivatization or modification of the compound for specific applications.
Physical Properties Analysis
Physical properties such as melting point, solubility, and stability are essential for determining the compound's applicability in different domains. These properties are directly related to the compound's molecular structure and intermolecular interactions, such as hydrogen bonding and van der Waals forces.
Chemical Properties Analysis
The chemical properties, including acidity (pKa), reactivity towards different reagents, and the potential for forming derivatives, are critical for understanding the compound's behavior in biological systems or chemical syntheses. The pKa values, for example, provide insights into the compound's ionization potential, influencing its solubility and absorption characteristics (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c1-4-13-16-17-14(20-13)15-12(18)8-19-11-6-5-9(2)7-10(11)3/h5-7H,4,8H2,1-3H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNBJXYFMORVEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)COC2=C(C=C(C=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.